Cas no 1805428-36-7 (6-(Aminomethyl)-4-cyano-2-(difluoromethyl)-3-nitropyridine)

• Product Name: 6-(Aminomethyl)-4-cyano-2-(difluoromethyl)-3-nitropyridine
• CAS No: 1805428-36-7
• MF: C₈H₆F₂N₄O₂
• MW: 228.155647754669
• CID: 4877908
• Update Time: 2025-08-03

6-(Aminomethyl)-4-cyano-2-(difluoromethyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-cyano-2-(difluoromethyl)-3-nitropyridine

• Inchi： 1S/C8H6F2N4O2/c9-8(10)6-7(14(15)16)4(2-11)1-5(3-12)13-6/h1,8H,3,12H2
• InChI Key： NNLAZEHTTGNQMN-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C#N)C=C(CN)N=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: -0.1
• Topological Polar Surface Area: 109

Additional information on 6-(Aminomethyl)-4-cyano-2-(difluoromethyl)-3-nitropyridine

6-(Aminomethyl)-4-cyano-2-(difluoromethyl)-3-nitropyridine: A Comprehensive Overview

The compound 6-(Aminomethyl)-4-cyano-2-(difluoromethyl)-3-nitropyridine, identified by the CAS number 1805428-36-7, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an aminomethyl group at position 6, a cyano group at position 4, a difluoromethyl group at position 2, and a nitro group at position 3. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable component in research and development.

The synthesis of 6-(Aminomethyl)-4-cyano-2-(difluoromethyl)-3-nitropyridine involves a series of multi-step reactions, including nucleophilic substitutions, oxidations, and reductions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving both yield and purity. The use of microwave-assisted synthesis and catalytic systems has further enhanced the efficiency of producing this compound on a larger scale.

In terms of applications, this compound has garnered significant attention in the field of pharmacology. Its ability to act as a precursor in the synthesis of bioactive molecules has made it a valuable asset in drug discovery programs. For instance, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and anticancer activities. The presence of multiple functional groups allows for extensive chemical modification, enabling researchers to explore its therapeutic potential in various disease models.

Moreover, the compound has found applications in materials science. Its electronic properties make it suitable for use in organic electronics, particularly in the development of semiconducting materials. Recent research has focused on incorporating this compound into organic field-effect transistors (OFETs), where it has demonstrated promising charge transport characteristics. The ability to tune its electronic properties through substitution patterns further enhances its versatility in this domain.

The structural uniqueness of 6-(Aminomethyl)-4-cyano-2-(difluoromethyl)-3-nitropyridine also makes it an interesting candidate for use in agrochemicals. Its role as an intermediate in the synthesis of pesticides and herbicides has been explored extensively. The compound's stability under various environmental conditions and its ability to interact with biological systems make it a potential candidate for sustainable agricultural solutions.

In recent years, there has been growing interest in understanding the environmental impact of this compound. Studies have been conducted to assess its biodegradability and toxicity profiles. While preliminary results indicate that the compound is not inherently toxic to aquatic organisms, further research is required to fully understand its long-term effects on ecosystems.

The study of 6-(Aminomethyl)-4-cyano-2-(difluoromethyl)-3-nitropyridine continues to be an active area of research across multiple disciplines. Its unique combination of functional groups and structural features provides a platform for exploring novel chemical reactions and applications. As advancements in analytical techniques and computational modeling continue to evolve, our understanding of this compound's properties and potential uses will undoubtedly expand.

In conclusion, CAS No 1805428-36-7, or 6-(Aminomethyl)-4-cyano-2-(difluoromethyl)-3-nitropyridine, stands as a testament to the ingenuity of modern synthetic chemistry. Its diverse applications across pharmacology, materials science, and agrochemistry highlight its significance as a versatile building block in chemical research. As ongoing studies uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.